Cas no 1237541-73-9 (4-((1H-Indol-7-yl)carbamoyl)phenyl diethylcarbamate)

• Product Name: 4-((1H-Indol-7-yl)carbamoyl)phenyl diethylcarbamate
• CAS No: 1237541-73-9
• MF: C₂₀H₂₁N₃O₃
• MW: 351.399044752121
• CID: 4766525
• PubChem ID: 46862257
• Update Time: 2025-06-10

4-((1H-Indol-7-yl)carbamoyl)phenyl diethylcarbamate Chemical and Physical Properties

Names and Identifiers

• 4-((1H-Indol-7-yl)carbamoyl)phenyl diethylcarbamate
• BDBM50509834
• SCHEMBL12044296
• NAB-14
• DA-55963
• CHEMBL4583491
• NAB-14?
• [4-(1H-indol-7-ylcarbamoyl)phenyl] N,N-diethylcarbamate
• 4-((1H-Indol-7-yl)carbamoyl)phenyldiethylcarbamate
• HY-124569
• 1237541-73-9
• CS-0086940
• EX-A9385

• Inchi： 1S/C20H21N3O3/c1-3-23(4-2)20(25)26-16-10-8-15(9-11-16)19(24)22-17-7-5-6-14-12-13-21-18(14)17/h5-13,21H,3-4H2,1-2H3,(H,22,24)
• InChI Key： WCGIKJOMEYPSIP-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)C(NC1=CC=CC2C=CNC=21)=O)C(N(CC)CC)=O

Computed Properties

• Exact Mass: 351.15829154g/mol
• Monoisotopic Mass: 351.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 74.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 4-((1H-Indol-7-yl)carbamoyl)phenyl diethylcarbamate

4-((1H-Indol-7-yl)carbamoyl)phenyl diethylcarbamate: A Comprehensive Overview

The compound with CAS No. 1237541-73-9, known as 4-((1H-Indol-7-yl)carbamoyl)phenyl diethylcarbamate, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines an indole moiety with a carbamate group, making it a promising candidate for various applications in drug discovery and advanced materials.

4-((1H-Indol-7-yl)carbamoyl)phenyl diethylcarbamate exhibits a complex molecular architecture that includes an indole ring system, a carbamate functional group, and a diethyl substituent. The indole moiety is a heterocyclic aromatic structure that is widely found in natural products and has been extensively studied for its biological activities. The carbamate group, on the other hand, is known for its ability to form hydrogen bonds, which can significantly influence the compound's solubility, stability, and bioavailability.

Recent studies have highlighted the potential of 4-((1H-Indol-7-yl)carbamoyl)phenyl diethylcarbamate as a lead compound in the development of novel therapeutic agents. Researchers have demonstrated that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a strong candidate for the treatment of chronic inflammatory diseases such as arthritis and neurodegenerative disorders. Furthermore, its ability to modulate key cellular pathways involved in cancer progression has positioned it as a potential anticancer agent.

The synthesis of 4-((1H-Indol-7-yl)carbamoyl)phenyl diethylcarbamate involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. The synthesis typically begins with the preparation of the indole derivative, followed by the introduction of the carbamate group through a series of coupling reactions. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling have been employed to optimize the synthesis process, making it more efficient and scalable.

In terms of physical properties, 4-((1H-Indol-7-yl)carbamoyl)phenyl diethylcarbamate has been characterized using various analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These studies have provided detailed insights into its molecular structure, stereochemistry, and conformational flexibility. The compound's solubility in different solvents has also been investigated, which is crucial for its application in drug delivery systems.

One of the most exciting developments involving 4-(1H-indolyl)-substituted phenyl derivatives is their application in nanotechnology. Researchers have explored the use of these compounds as building blocks for self-assembled monolayers (SAMs), which have potential applications in sensors, electronics, and drug delivery systems. The unique combination of hydrophilic and hydrophobic groups in 4-(1H-indolyl)-substituted phenyl derivatives allows for precise control over surface properties at the nanoscale.

Another area where 4-(1H-indolyl)-substituted phenyl derivatives have shown promise is in the field of optoelectronics. These compounds have been used as dopants in organic light-emitting diodes (OLEDs), where they enhance device efficiency and stability by facilitating charge transport and reducing recombination losses. Recent advancements in this area have focused on improving the thermal stability and emission characteristics of these materials to meet the demands of next-generation displays.

From an environmental perspective, diethylcarbamate-containing compounds like 4-(1H-indolyl)-substituted phenyl derivatives have been evaluated for their biodegradability and environmental impact. Studies suggest that these compounds undergo rapid microbial degradation under aerobic conditions, making them less likely to persist in the environment compared to other synthetic chemicals.

In conclusion, 4-(1H-indolyl)-substituted phenyl derivatives, particularly CAS No. 1237541-739, represent a class of compounds with immense potential across multiple disciplines. Their unique chemical properties, coupled with recent advancements in synthesis and characterization techniques, continue to unlock new opportunities for their application in medicine, materials science, and beyond.